55-43-6

N-(2-Chloroethyl)dibenzylamine hydrochloride

In Stock

• CAS RN:
• 55-43-6

• Formula:
• C16H19Cl2N

• InChI:
• InChI=1S/C16H18ClN.ClH/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16;/h1-10H,11-14H2;1H

• InChIKey:
• LZXCEBPGNFLHEQ-UHFFFAOYSA-N

• N-(2-Chloroethyl)dibenzylamine hydrochloride is also referred as dibenamine. Mechanism of protection against carbon tetrachloride-induced hepatotoxicity produced by pretreatment with [N-(2-chloroethyl) dibenzylamine] hydrochloride has been investigated. It is a powerful adrenergic blocking agent, is known to modify the pharmacological effects of epinephrine.
  
  

11-(Carboxymethylsulfanyl)undecanoic acid

Usually In Stock

• CAS RN:
• 5455-43-6

• Formula:
• C13H24O4S

• InChI:
• InChI=1S/C13H24O4S/c14-12(15)9-7-5-3-1-2-4-6-8-10-18-11-13(16)17/h1-11H2,(H,14,15)(H,16,17)

• InChIKey:
• UZICAMHUAFUEMM-UHFFFAOYSA-N

• 11-(Carboxymethylsulfanyl)undecanoic acid is a useful research compound. Its molecular formula is C13H24O4S and its molecular weight is 276.39 g/mol. The purity is usually 95%.

Triglycerol monostearate

In Stock

• CAS RN:
• 26855-43-6

• Formula:
• C27H60O11

• InChI:
• InChI=1S/C18H36O2.3C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3*4-1-3(6)2-5/h2-17H2,1H3,(H,19,20);3*3-6H,1-2H2

• InChIKey:
• OORDLAVTARQWKH-UHFFFAOYSA-N

• Triglycerol monostearate is a useful research compound. Its molecular formula is C27H60O11 and its molecular weight is 560.766. The purity is usually 95%.

Ethanethiol, 2,2-dimethoxy-

In Stock

• CAS RN:
• 89055-43-6

• Formula:
• C4H10O2S

• InChI:
• InChI=1S/C4H10O2S/c1-5-4(3-7)6-2/h4,7H,3H2,1-2H3

• InChIKey:
• NHSVBZUCAFSNBR-UHFFFAOYSA-N

• Ethanethiol, 2,2-dimethoxy- is a useful research compound. Its molecular formula is C4H10O2S and its molecular weight is 122.19 g/mol. The purity is usually 95%.

(2s)-2-Isothiocyanato-4-methyl-pentanoic acid methyl ester

In Stock

• CAS RN:
• 21055-43-6

• Formula:
• C8H13NO2S

• InChI:
• InChI=1S/C8H13NO2S/c1-6(2)4-7(9-5-12)8(10)11-3/h6-7H,4H2,1-3H3/t7-/m0/s1

• InChIKey:
• GKWLTOCCLNATHO-ZETCQYMHSA-N

• (2s)-2-Isothiocyanato-4-methyl-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C8H13NO2S and its molecular weight is 187.26 g/mol. The purity is usually 95%.

Phosphonic acid, propyl-, dimethyl ester

Usually In Stock

• CAS RN:
• 18755-43-6

• Formula:
• C5H13O3P

• InChI:
• InChI=1S/C5H13O3P/c1-4-5-9(6,7-2)8-3/h4-5H2,1-3H3

• InChIKey:
• YWDFOLFVOVCBIU-UHFFFAOYSA-N

• Phosphonic acid, propyl-, dimethyl ester, also known as Phosphonic acid, propyl-, dimethyl ester, is a useful research compound. Its molecular formula is C5H13O3P and its molecular weight is 152.13 g/mol. The purity is usually 95%.

(4-Ethoxy-3-methoxyphenyl)(oxo)acetaldehyde

• CAS RN:
• 186255-43-6

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c1-3-15-10-5-4-8(9(13)7-12)6-11(10)14-2/h4-7H,3H2,1-2H3

• InChIKey:
• MRODTVZTGWZJQO-UHFFFAOYSA-N

• (4-Ethoxy-3-methoxyphenyl)(oxo)acetaldehyde, also known as (4-Ethoxy-3-methoxyphenyl)(oxo)acetaldehyde, is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.213. The purity is usually 95%.

Cyclobutyl 2-(2,6-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898755-43-6

• Formula:
• C15H20O

• InChI:
• InChI=1S/C15H20O/c1-11-5-3-6-12(2)14(11)9-10-15(16)13-7-4-8-13/h3,5-6,13H,4,7-10H2,1-2H3

• InChIKey:
• IQOVZUIXRYMASR-UHFFFAOYSA-N

• Cyclobutyl 2-(2,6-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.

N-(3-bromophenyl)-1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Usually In Stock

• CAS RN:
• 864855-43-6

• Formula:
• C19H15BrN4O2

• InChI:
• InChI=1S/C19H15BrN4O2/c1-11-5-4-8-24-16(11)22-17-14(19(24)26)10-15(23(17)2)18(25)21-13-7-3-6-12(20)9-13/h3-10H,1-2H3,(H,21,25)

• InChIKey:
• NTHNATUYCPUOFD-UHFFFAOYSA-N

• N-(3-bromophenyl)-1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C19H15BrN4O2 and its molecular weight is 411.259. The purity is usually 95%.

N-(4-Aminophenyl)-2-(3-fluorophenoxy)acetamide

In Stock

• CAS RN:
• 953755-43-6

• Formula:
• C14H13FN2O2

• InChI:
• InChI=1S/C14H13FN2O2/c15-10-2-1-3-13(8-10)19-9-14(18)17-12-6-4-11(16)5-7-12/h1-8H,9,16H2,(H,17,18)

• InChIKey:
• AMQAJUPEJYFLBF-UHFFFAOYSA-N

• N-(4-Aminophenyl)-2-(3-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.26 g/mol. The purity is usually 95%.

5-bromo-7-methoxy-2,3-dihydro-1H-indole-2,3-dione

In Stock

• CAS RN:
• 1360955-43-6

• Formula:
• C9H6BrNO3

• 5-bromo-7-methoxy-2,3-dihydro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C9H6BrNO3 and its molecular weight is 256.1. The purity is usually 95%.

2-Allyl-1-Boc-pipecolic acid ethyl ester

In Stock

• CAS RN:
• 2010955-43-6

• Formula:
• C16H27NO4

• InChI:
• InChI=1S/C16H27NO4/c1-6-10-16(13(18)20-7-2)11-8-9-12-17(16)14(19)21-15(3,4)5/h6H,1,7-12H2,2-5H3

• InChIKey:
• CIJLMTWZPMPZHX-UHFFFAOYSA-N

• 2-Allyl-1-Boc-pipecolic acid ethyl ester is a useful research compound. Its molecular formula is C16H27NO4 and its molecular weight is 297.395. The purity is usually 95%.

5-[3-(4-butoxyphenyl)-1H-pyrazol-4-yl]-3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 2549055-43-6

• Formula:
• C24H26N4O4

• InChI:
• InChI=1S/C24H26N4O4/c1-4-6-13-31-18-10-7-16(8-11-18)22-19(15-25-27-22)24-26-23(28-32-24)17-9-12-20(30-5-2)21(14-17)29-3/h7-12,14-15H,4-6,13H2,1-3H3,(H,25,27)

• InChIKey:
• LTMAQDCZIQFDAQ-UHFFFAOYSA-N

• 5-[3-(4-butoxyphenyl)-1H-pyrazol-4-yl]-3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.5 g/mol. The purity is usually 95%.

Tert-butyl 8-[(E)-2-cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)prop-2-enoyl]-2,8-diazaspiro[4.5]decane-2-carboxylate

Usually In Stock

• CAS RN:
• 2094955-43-6

• Formula:
• C24H31N5O3

• InChI:
• InChI=1S/C24H31N5O3/c1-17-18(13-20(15-26)27(17)5)12-19(14-25)21(30)28-9-6-24(7-10-28)8-11-29(16-24)22(31)32-23(2,3)4/h12-13H,6-11,16H2,1-5H3/b19-12+

• InChIKey:
• VNOWSCVKNVHSRZ-UHFFFAOYSA-N

• Tert-butyl 8-[(E)-2-cyano-3-(5-cyano-1,2-dimethylpyrrol-3-yl)prop-2-enoyl]-2,8-diazaspiro[4.5]decane-2-carboxylate is a useful research compound. Its molecular formula is C24H31N5O3 and its molecular weight is 437.544. The purity is usually 95%.

7-Bromo-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid

Usually In Stock

• CAS RN:
• 1378255-43-6

• Formula:
• C9H7BrN2O2

• InChI:
• InChI=1S/C9H7BrN2O2/c1-4-11-7-3-5(9(13)14)2-6(10)8(7)12-4/h2-3H,1H3,(H,11,12)(H,13,14)

• InChIKey:
• QAPMRJVHFRYTSB-UHFFFAOYSA-N

• 7-Bromo-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07. The purity is usually 95%.

[3-[3-(2,3-Dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropyl] octadecanoate

• CAS RN:
• 150616-94-7; 26855-43-6

• Formula:
• C27H54O8

• InChI:
• InChI=1S/C27H54O8/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27(32)35-23-26(31)22-34-21-25(30)20-33-19-24(29)18-28/h24-26,28-31H,2-23H2,1H3

• InChIKey:
• JHSNLCCMZMGXLK-UHFFFAOYSA-N

• [3-[3-(2,3-Dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropyl] octadecanoate is a useful research compound. Its molecular formula is C27H54O8 and its molecular weight is 506.721. The purity is usually 95%.

(2s)-2-Isothiocyanato-4-methyl-pentanoic acid methyl ester

• CAS RN:
• 206761-74-2; 21055-43-6

• Formula:
• C8H13NO2S

• InChI:
• InChI=1S/C8H13NO2S/c1-6(2)4-7(9-5-12)8(10)11-3/h6-7H,4H2,1-3H3/t7-/m0/s1

• InChIKey:
• GKWLTOCCLNATHO-ZETCQYMHSA-N

• (2s)-2-Isothiocyanato-4-methyl-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C8H13NO2S and its molecular weight is 187.26. The purity is usually 95%.